5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It is believed that the compound works by binding to these enzymes and preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide can have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage. However, further studies are needed to fully understand the effects of this compound on the human body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide in lab experiments is its potential as a treatment for cancer and other diseases. It is also relatively easy to synthesize and purify, making it a convenient compound to work with in the lab. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for research on 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide. One direction is to further study its anti-cancer properties and potential use as a cancer treatment. Another direction is to investigate its potential as an anti-inflammatory agent and treatment for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and optimize its use in lab experiments.
Synthesis Methods
The synthesis of 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide involves several steps. The starting material is furan-2-carboxylic acid, which is reacted with thionyl chloride to form furan-2-carbonyl chloride. This intermediate is then reacted with 1,5-dimethyl-2-pyrrolemethanamine and sodium bicarbonate to form the desired compound. The final product is purified using column chromatography.
Scientific Research Applications
5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide has been studied for its potential applications in various fields of research. One of the most promising areas of application is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2O2/c1-8-3-4-9(15(8)2)7-14-12(16)10-5-6-11(13)17-10/h3-6H,7H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APWMLPXUNCDATN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C)CNC(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.